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Compound of Interest

Compound Name: 2-Amino-3-methoxypropanamide
Cat. No.: B13310692
Get Quote
\ J

Executive Summary

2-Amino-3-methoxypropanamide (also known as O-Methylserine amide) is a synthetic amino
acid derivative used primarily as a pharmaceutical intermediate.[1] While it shares structural
similarities with naturally occurring amino acids, it must be managed as regulated chemical
waste due to its status as a synthetic organic amine and potential irritant.

Immediate Action Plan:
e Do Not: Dispose of down the drain or in municipal trash.

* Do Not: Mix with strong oxidizing agents or nitrates (risk of exothermic reaction or
nitrosamine formation).[1]

o Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.[1]

¢ Segregation: Isolate from acidic waste streams to prevent unwanted salt formation or heat
generation.
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Chemical Profile & Hazard Assessment

Before initiating disposal, verify the physicochemical state of the material. This compound is
typically supplied as a hydrochloride salt, which increases its water solubility and stability but
alters its compatibility profile.

Parameter Data Operational Implication
17463-68-2 (HCl salt) / Identifier for waste manifests.
CAS Number )
Generic [1]

High nitrogen content; requires
Molecular Formula o ]
incineration.[1]

Dust generation is a primary

Physical State White to off-white solid ]
exposure risk.[1]
- Spills can rapidly contaminate
Solubility Water Soluble
agueous surfaces.
o ] ) PPE (Gloves, Goggles) is
GHS Classification Warning (Irritant)
mandatory.[1]
Irritating to eyes, skin, and
Hazard Codes H315, H319, H335 )
respiratory system.
o ) ] o CRITICAL: Do not store near
Reactivity Incompatible with Oxidizers

nitric acid or peroxides.

Waste Segregation Strategy

Proper segregation is the single most effective safety control in chemical disposal. As a Senior
Application Scientist, | recommend a Source-Separation Protocol to prevent cross-
contamination and reduce disposal costs.

Decision Logic for Waste Segregation

The following decision matrix illustrates the correct classification path for 2-Amino-3-
methoxypropanamide waste.
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Waste Generation
(2-Amino-3-methoxypropanamide)

Physical State?

Solid Waste Liquid Waste
(Powder/Crystals) (Solutions)

Contaminated Debris?
(Gloves, Weigh Boats)

Primary Solvent?

Yes (Glass/Sharps)

No (Pure Chemical) /Yes (Soft Debris) Organic Solvents

Solid Chemical Waste Bin Sharps Container
(Label: Organic Solid, Toxic) (If glass/needles involved)

Organic Solvent Stream

Aqueous Stream
(pH 6-9)

Collect as Chemical Waste
2
(Do NOT Drain Pour) ARl Rk

No (MeOH, Acetone) |Yes (DCM, Chloroform)

Non-Halogenated Waste Carboy Halogenated Waste Carboy

(Clear/White Can) (Red Can)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Amino-3-methoxypropanamide waste streams.
Note that agueous solutions should generally be collected rather than drain-poured to ensure
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compliance with strict "zero-discharge" mandates for synthetic intermediates.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Context: Expired reagents, spill cleanup residues, or contaminated PPE.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.

e Bagging: Place the solid material inside a clear polyethylene bag (double-bagging
recommended for fine powders) before placing it into the rigid container.[1] This prevents
dust release upon reopening.

e Labeling:

o Chemical Name: Write "2-Amino-3-methoxypropanamide” fully. Do not use
abbreviations like "Amide 1".

o Hazard Checkbox: Check "Irritant" and "Toxic".
o Composition: "100% Solid Organic Amide".

o Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Mother liquors or dissolved reagents.[1]
e pH Verification: Check the pH of the solution.
o If Acidic (< pH 4): The amine is likely protonated (salt form). This is stable.

o If Basic (> pH 10):[1] The free base is present. Ensure the container is vented or has
headspace, as amines can slowly degrade or react with atmospheric

e Solvent Compatibility:
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o If dissolved in Methanol/Ethanol: Dispose in Non-Halogenated waste.

o If dissolved in Dichloromethane (DCM): Dispose in Halogenated waste.[1]

» Bulking: Do not mix with waste streams containing heavy metals or strong acids (e.qg.,
Piranha solution), as this can generate heat or toxic fumes.

Spill Management & Decontamination

Accidental release requires a calm, methodical approach. The primary risk is respiratory
irritation from dust.

Pre-Requisites:
» PPE: Nitrile gloves (double layer), N95 respirator (for dust), Safety Goggles.[1]
o Materials: Absorbent pads, scoop/dustpan, soap solution.

Cleanup Workflow:

Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

Contain:

o Solid Spill: Cover with a damp paper towel to suppress dust. Do not dry sweep.

o Liquid Spill: Encircle with absorbent boom or pads.

Collect:

o Use a scoop to transfer damp solids into a waste bag.

o Wipe the surface with a soap/water solution (surfactants help solubilize the organic
amide).

Decontaminate: Rinse the area with water. Collect this rinse water as hazardous waste; do
not flush down the drain.

Regulatory Compliance (RCRA & EPA)
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While 2-Amino-3-methoxypropanamide is not explicitly listed on the EPA's "P" (acutely toxic)
or "U" (toxic) lists, it falls under the "Process Waste" category.[1]

» Generator Status: You are responsible for determining the hazard. Due to the

irritant warnings, it must be treated as Hazardous Waste.

» Waste Code Assignment:
o If ignitable solvent is present: DOO1.
o If halogenated solvent is present: FO02.

o If pure solid: Assign "Non-Regulated Chemical Waste" only if local laws permit, but best
practice dictates managing it as Class 9 (Miscellaneous) for transport to incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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